Cas no 314298-13-0 (1-fluoro-5-methoxy-2-methyl-4-nitro-benzene)

• Product Name: 1-fluoro-5-methoxy-2-methyl-4-nitro-benzene
• CAS No: 314298-13-0
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD15527524
• CID: 301083
• PubChem ID: 18468141
• Update Time: 2025-04-19

1-fluoro-5-methoxy-2-methyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-5-methoxy-2-methyl-4-nitrobenzene
• 1-fluoro-5-methoxy-2-methyl-4-nitro-benzene
• Benzene,1-fluoro-5-methoxy-2-methyl-4-nitro-
• 1-fluoro-2-methyl-5-(methyloxy)-4-nitrobenzene
• 5-Fluoro-4-methyl-2-nitroanisole
• 5-fluoro-4-methyl-2-nitrophenyl methyl ether
• BCP33113
• JQNHPTUQNTUAJC-UHFFFAOYSA-N
• EN300-200487
• AKOS022172782
• 314298-13-0
• SCHEMBL310694
• AS-68709
• SY311762
• Benzene, 1-fluoro-5-methoxy-2-methyl-4-nitro- (9CI)
• MFCD15527524
• DTXSID60594137
• FT-0712334
• C74613
• CS-0132292

• MDL： MFCD15527524
• Inchi： 1S/C8H8FNO3/c1-5-3-7(10(11)12)8(13-2)4-6(5)9/h3-4H,1-2H3
• InChI Key： JQNHPTUQNTUAJC-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 185.04900
• Monoisotopic Mass: 185.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 55.05000
• LogP: 2.57410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers